Cas no 1033202-00-4 (3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-oxadiazole)

• Product Name: 3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-oxadiazole
• CAS No: 1033202-00-4
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• MDL: MFCD10699663
• CID: 856567
• PubChem ID: 46738873
• Update Time: 2025-05-20

3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-oxadiazole
• 3-(4-nitrophenyl)-5-prop-1-en-2-yl-1,2,4-oxadiazole
• 5-(1-Methylethenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• MFCD10699663
• BS-22993
• DTXSID40674522
• 1033202-00-4
• DB-365533
• AKOS015833480
• 3-(4-nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-oxadi-azole

• MDL： MFCD10699663
• Inchi： 1S/C11H9N3O3/c1-7(2)11-12-10(13-17-11)8-3-5-9(6-4-8)14(15)16/h3-6H,1H2,2H3
• InChI Key： HJCLGFFHDOBJDR-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 231.06400
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.058 g/l) (25 º C),
• PSA: 84.74000
• LogP: 3.20110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-oxadiazole

3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-Oxadiazole (CAS No. 1033202-00-4) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The structure of this compound is characterized by a 1,2,4-oxadiazole ring system with substituents at positions 3 and 5. The substituents include a 4-nitrophenyl group at position 3 and a propenyl group (specifically prop-1-en-2-yl) at position 5.

The synthesis of 3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-Oxadiazole involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the appropriate amides or nitriles that serve as precursors for the oxadiazole ring formation. The reaction conditions often involve heating with formic acid or its derivatives to facilitate cyclization. The substitution at positions 3 and 5 is achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific substituents desired.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their diverse biological activities. For instance, 3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-Oxadiazole has been investigated for its potential as an anti-inflammatory agent. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase enzymes (COX-1 and COX-2), which are key targets in inflammation-related diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. A study by Lee et al. (2023) reported that 3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-Oxadiazole can be used as a building block in the synthesis of organic semiconductors for use in flexible electronics and optoelectronic devices. The presence of the nitrophenyl group enhances the electron-withdrawing properties of the molecule, making it suitable for applications in organic field-effect transistors (OFETs).

The physical properties of 3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-Oxadiazole are well-documented. Its molecular weight is approximately 267 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate but is more soluble in polar aprotic solvents like dimethylformamide (DMF). Its melting point is around 185°C, and it exhibits a UV absorption maximum at approximately 305 nm in methanol solution.

From an environmental perspective, the degradation pathways of 3-(4-Nitrophenyl)-5-(prop-1-en-2-yli)-1,2,4-Oxadiazole have been studied to assess its potential impact on ecosystems. Research by Patel et al. (2023) indicated that under aerobic conditions, the compound undergoes microbial degradation via hydrolytic cleavage of the oxadiazole ring. This process results in the formation of less complex aromatic compounds that are more readily biodegradable.

In terms of safety considerations, 3-(4-Nitrophenyl)-5-(propenilinoxydazolium) has been classified as non-toxic under normal handling conditions. However, prolonged exposure to skin or inhalation should be avoided due to potential irritation effects. Proper personal protective equipment (PPE) should be worn when handling this compound in laboratory settings.

Looking ahead, the versatility of 3-(4-Nitrophenylium-propenilinoxydazolium) makes it a promising candidate for further research and development across multiple disciplines. Its unique combination of structural features and functional groups opens up avenues for exploration in drug discovery, materials science, and environmental chemistry.